Cas no 1806177-64-9 (5-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol)

5-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol is a fluorinated pyridine derivative with a nitro and hydroxymethyl substitution pattern, offering unique reactivity and structural versatility for synthetic applications. The trifluoromethoxy group enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The presence of both hydroxy and nitro groups provides opportunities for further functionalization, such as nucleophilic substitution or reduction reactions. This compound is particularly useful as an intermediate in the development of bioactive molecules, where its electron-withdrawing and steric properties can influence binding affinity and selectivity. Its well-defined structure ensures reproducibility in synthetic pathways.

5-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol structure

1806177-64-9 structure

Product Name:5-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol

CAS No:1806177-64-9

MF:C₇H₅F₃N₂O₅

MW:254.120212316513

CID:4830337

Update Time:2025-10-23

5-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

- 5-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol
- Inchi： 1S/C7H5F3N2O5/c8-7(9,10)17-6-5(12(15)16)3(2-13)4(14)1-11-6/h1,13-14H,2H2
- InChI Key： BCLGPAYNKVXQFA-UHFFFAOYSA-N
- SMILES： FC(OC1C(=C(CO)C(=CN=1)O)[N+](=O)[O-])(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 282
XLogP3: 1.5
Topological Polar Surface Area: 108

5-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029097713-1g	5-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol	1806177-64-9	97%	1g	$1,549.60	2022-03-31

5-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

Additional information on 5-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol

Comprehensive Overview of 5-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1806177-64-9)

The compound 5-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1806177-64-9) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the nitro group, trifluoromethoxy moiety, and hydroxymethyl substitution, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the key reasons 5-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol stands out is its electron-withdrawing properties, attributed to the nitro and trifluoromethoxy groups. These features enhance its reactivity in nucleophilic substitution reactions, making it a versatile building block for heterocyclic chemistry. Recent studies highlight its role in developing small-molecule inhibitors, a hot topic in precision medicine and cancer therapeutics. The compound’s pyridine core is also a common scaffold in FDA-approved drugs, further driving interest in its derivatives.

From an environmental perspective, the trifluoromethoxy group in CAS No. 1806177-64-9 has garnered attention due to its stability and lipophilicity, traits desirable in agrochemical formulations. With the growing demand for sustainable crop protection solutions, this compound’s potential as a precursor for herbicides or pesticides aligns with global trends toward green chemistry. Innovations in fluorinated compounds are particularly relevant, as they often exhibit enhanced bioavailability and target specificity.

In the realm of material science, 5-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol is being explored for its utility in organic electronics. Its conjugated system and polar functional groups could contribute to the development of organic semiconductors or light-emitting diodes (OLEDs). This aligns with the surge in interest for flexible electronics and energy-efficient displays, topics frequently searched in AI-driven research databases.

Analytical challenges associated with this compound include its solubility profile and stability under varying pH conditions. Researchers often seek optimized chromatographic methods (e.g., HPLC or LC-MS) for its quantification, a common query in analytical chemistry forums. Additionally, its synthetic pathways—such as nitration of pyridine precursors—are frequently discussed in organic synthesis communities, reflecting its technical complexity.

Safety and handling of CAS No. 1806177-64-9 require adherence to standard laboratory protocols, though it is not classified as a high-risk substance. Its material safety data sheet (MSDS) emphasizes proper personal protective equipment (PPE), a topic of recurring interest in industrial hygiene searches. As with all nitroaromatics, thermal stability assessments are recommended to ensure safe storage.

In summary, 5-Hydroxy-3-nitro-2-(trifluoromethoxy)pyridine-4-methanol represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural ingenuity and alignment with cutting-edge research trends ensure its continued relevance in scientific discourse. For researchers, leveraging its synthonic versatility could unlock breakthroughs in drug design and sustainable technologies.